Cas no 65139-92-6 (indium chloride 5,10,15,20-tetrakis(4-methylphenyl)porphine-21,22-diide (1:1:1))

• Product Name: indium chloride 5,10,15,20-tetrakis(4-methylphenyl)porphine-21,22-diide (1:1:1)
• CAS No: 65139-92-6
• MF: C₄₈H₃₆ClInN₄
• MW: 819.097250938416
• CID: 1684548
• PubChem ID: 191755
• Update Time: 2025-04-21

indium chloride 5,10,15,20-tetrakis(4-methylphenyl)porphine-21,22-diide (1:1:1) Chemical and Physical Properties

Names and Identifiers

• indium chloride 5,10,15,20-tetrakis(4-methylphenyl)porphine-21,22-diide (1:1:1)
• indium(3+);5,10,15,20-tetrakis(4-methylphenyl)porphyrin-22,23-diide;chloride
• Chloro-(tetra-4-methylphenylporphinato)indium(III)
• Indium, chloro(5,10,15,20-tetrakis(4-methylphenyl)-21H,23H-porphinato(2-)-N(21),N(22),N(23),N(24))-, (SP-5-12)-
• Chloro-(tetra-p-methylphenylporphinato)indium(III)
• 65139-92-6

• Inchi： 1S/C48H36N4.ClH.In/c1-29-5-13-33(14-6-29)45-37-21-23-39(49-37)46(34-15-7-30(2)8-16-34)41-25-27-43(51-41)48(36-19-11-32(4)12-20-36)44-28-26-42(52-44)47(40-24-22-38(45)50-40)35-17-9-31(3)10-18-35;;/h5-28H,1-4H3;1H;/q-2;;+3/p-1/b45-37-,45-38-,46-39-,46-41-,47-40-,47-42-,48-43-,48-44-;;
• InChI Key： YQHSRBACTZRMBI-HTMHXADGSA-M
• SMILES： [In+3].[Cl-].[N-]1C2C=CC1=C(C1C=CC(C)=CC=1)C1C=CC(=C(C3C=CC(C)=CC=3)C3=CC=C(C(C4C=CC(C)=CC=4)=C4C=CC(C=2C2C=CC(C)=CC=2)=N4)[N-]3)N=1 |c:18,45,t:5,40|

Computed Properties

• Exact Mass: 818.18284
• Monoisotopic Mass: 818.1667286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 54
• Rotatable Bond Count: 4
• Complexity: 909
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.8Ų

Experimental Properties

• PSA: 52.59